Cas no 852399-79-2 ((4-morpholinosulfonylphenyl)methanamine)

• Product Name: (4-morpholinosulfonylphenyl)methanamine
• CAS No: 852399-79-2
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD06655508
• CID: 717157
• Update Time: 2025-05-24

(4-morpholinosulfonylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(4-morpholinylsulfonyl)-
• (4-morpholin-4-ylsulfonylphenyl)methanamine,hydrochloride
• 1-[4-(MORPHOLIN-4-YLSULFONYL)PHENYL]METHANAMINE
• 4-(4-morpholinylsulfonyl)Benzenemethanamine
• 4-(Morpholine-4-sulfonyl)-benzylamine
• 4-(MORPHOLINE-4-SULFONYL)-BENZYLAMINE HYDROCHLORIDE
• (4-morpholinosulfonylphenyl)methanamine
• Benzenemethanamine, 4-(4-morpholinylsulfonyl)-

• MDL： MFCD06655508
• Inchi： 1S/C11H16N2O3S/c12-9-10-1-3-11(4-2-10)17(14,15)13-5-7-16-8-6-13/h1-4H,5-9,12H2
• InChI Key： XLDWJOJGHKMPOR-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 256.08800
• Monoisotopic Mass: 292.064841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Experimental Properties

• PSA: 81.01000
• LogP: 1.88520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (4-morpholinosulfonylphenyl)methanamine

Introduction to (4-morpholinosulfonylphenyl)methanamine (CAS No. 852399-79-2)

(4-morpholinosulfonylphenyl)methanamine, identified by its CAS number 852399-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a unique structural motif, which includes a morpholino sulfonyl group attached to a phenyl ring, with a methanamine substituent. The structural features of this compound make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The morpholino sulfonyl group is a key structural element in (4-morpholinosulfonylphenyl)methanamine, contributing to its distinct chemical properties. Morpholine derivatives are well-known for their ability to enhance the solubility and bioavailability of pharmaceutical compounds, making them valuable in drug design. The sulfonyl group further enhances the compound's reactivity and binding affinity, which are critical factors in drug development. The phenyl ring and methanamine substituent provide additional functional sites that can be modified to tailor the compound's pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the potential of (4-morpholinosulfonylphenyl)methanamine as a lead compound for the development of new drugs. Studies have demonstrated its efficacy in various biological assays, suggesting its utility in treating a range of diseases. For instance, preliminary investigations have shown that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The structural framework of (4-morpholinosulfonylphenyl)methanamine allows for modifications that can enhance its selectivity and potency, making it a versatile tool in drug discovery.

The synthesis of (4-morpholinosulfonylphenyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the morpholino sulfonyl group into the phenyl ring is a critical step, often achieved through nucleophilic substitution reactions. The methanamine substituent is typically introduced via reductive amination or other similar methods. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and yield of the synthesis process.

In terms of pharmacological activity, (4-morpholinosulfonylphenyl)methanamine has shown promise in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic applications in areas such as oncology, immunology, and neurology. Researchers are exploring its mechanism of action to better understand how it exerts its effects on disease pathways. The compound's unique structure provides multiple opportunities for further optimization, allowing scientists to fine-tune its properties for specific therapeutic uses.

The chemical stability and solubility of (4-morpholinosulfonylphenyl)methanamine are also important considerations in its development as a pharmaceutical agent. Studies have been conducted to evaluate its shelf life under various storage conditions and to assess its compatibility with different formulations. These studies are crucial for ensuring that the compound remains effective and safe throughout its intended use period. Additionally, efforts have been made to optimize its solubility profile to improve bioavailability, which is essential for achieving therapeutic efficacy.

From an industrial perspective, the production of (4-morpholinosulfonylphenyl)methanamine on an industrial scale presents several challenges. However, advancements in synthetic chemistry and process optimization have made it more feasible to produce this compound efficiently. Manufacturers are focusing on developing scalable synthetic routes that minimize waste and reduce costs without compromising quality. These efforts are essential for making this promising compound accessible for further research and commercialization.

The future prospects of (4-morpholinosulfonylphenyl)methanamine in pharmaceutical research are exciting and multifaceted. Ongoing studies aim to elucidate its full pharmacological profile and explore new applications where it could be beneficial. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical use. As our understanding of disease mechanisms continues to evolve, compounds like (4-morpholinosulfonylphenyl)methanamine may play a crucial role in addressing unmet medical needs.